molecular formula C2H6OSi B3425860 Dimethyloxosilane CAS No. 47956-45-6

Dimethyloxosilane

Cat. No. B3425860
CAS RN: 47956-45-6
M. Wt: 74.15 g/mol
InChI Key: SEUDSDUUJXTXSV-UHFFFAOYSA-N
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Description

Dimethyloxosilane is a chemical compound with the formula C2H6OSi . It has a molecular weight of 74.1539 .


Molecular Structure Analysis

The molecular structure of Dimethyloxosilane can be represented by the InChI string: InChI=1S/C2H6OSi/c1-4(2)3/h1-2H3 . This structure is also available as a 2D Mol file or as a computed 3D SD file . It contains a total of 9 bonds, including 3 non-H bonds, 1 multiple bond, and 1 double bond .


Physical And Chemical Properties Analysis

Dimethyloxosilane, like other silicon-based organic polymers, exhibits a range of physical and chemical properties, including viscosity, modulus of elasticity, color, thermal conductivity, and thermal coefficient of expansion .

Safety and Hazards

Dimethyloxosilane is classified as a highly flammable liquid and vapor. It’s harmful if swallowed, causes severe skin burns and eye damage, and is toxic if inhaled. It may also cause respiratory irritation .

properties

IUPAC Name

dimethyl(oxo)silane
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
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InChI

InChI=1S/C2H6OSi/c1-4(2)3/h1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
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InChI Key

SEUDSDUUJXTXSV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
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Canonical SMILES

C[Si](=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
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Molecular Formula

C2H6OSi
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
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DSSTOX Substance ID

DTXSID40274001, DTXSID001349043
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Molecular Weight

74.15 g/mol
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Physical Description

Dimethylpolysiloxane is a colorless odorless liquid, Floats on water. (USCG, 1999), COLOURLESS OILY LIQUID.
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Boiling Point

greater than 300 °F at 760 mmHg (USCG, 1999)
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Flash Point

275 to 635 °F (USCG, 1999), >110 °C
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Solubility

Solubility in water: none
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Density

0.98 at 68 °F (USCG, 1999) - Less dense than water; will float, Relative density (water = 1): 0.91-1.0
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Product Name

Dimethyloxosilane

CAS RN

9016-00-6, 47956-45-6, 113540-54-8, 94363-18-5
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Melting Point

-50 °C
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